Cas no 2228856-98-0 (1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228856-98-0
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6170413
• PubChem ID: 165694202
• Update Time: 2025-07-18

1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• (1s,3s)-1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228856-98-0
• EN300-1738884
• EN300-39914040

• Inchi： 1S/C12H13FO3/c1-7-2-8(4-9(13)3-7)12(11(15)16)5-10(14)6-12/h2-4,10,14H,5-6H2,1H3,(H,15,16)
• InChI Key： HYMHNPBDYRWJIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228856-98-0)

1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid, identified by the CAS number 2228856-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with aromatic and heteroaromatic groups, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid include a fluorinated aromatic ring at the 3-position and a methyl group at the 5-position, which are strategically positioned to interact with biological targets. The presence of a hydroxyl group on the cyclobutane ring introduces additional functional diversity, enabling various chemical modifications that can enhance binding affinity and selectivity. These structural attributes make the compound an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, as fluorine substitution can significantly influence metabolic stability, lipophilicity, and binding interactions with biological targets. The fluorine atom in 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid is particularly noteworthy, as it can enhance the compound's interaction with enzymes and receptors, potentially leading to improved pharmacological activity. This feature has been extensively studied in the context of developing next-generation therapeutics.

The methyl group at the 5-position of the aromatic ring further contributes to the compound's complexity and functionality. Methyl groups are known to modulate electronic properties and steric hindrance, which can be critical for optimizing drug-like properties such as solubility, permeability, and bioavailability. The combination of these substituents in 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid suggests a multifaceted approach to drug design, where both electronic and steric factors are carefully balanced.

The hydroxyl group on the cyclobutane ring adds another layer of functionalization potential. Hydroxyl groups are versatile pharmacophores that can participate in hydrogen bonding interactions, both within the molecule and with biological targets. This property makes 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid a valuable scaffold for designing molecules that require specific interactions with proteins or nucleic acids. For instance, hydroxyl-containing compounds have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid with biological targets. These studies have highlighted the potential of this compound as a lead molecule for further optimization. By leveraging structure-based drug design strategies, researchers can fine-tune the substituents on the aromatic ring and cyclobutane core to enhance potency and selectivity. Such efforts are crucial for developing drugs that exhibit minimal side effects while maintaining high therapeutic efficacy.

The synthesis of 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluorinated aromatic ring efficiently. Additionally, asymmetric synthesis techniques have been utilized to achieve high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry plays a critical role.

In addition to its potential as an active pharmaceutical ingredient (API), 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile functional groups allow for further derivatization, enabling chemists to explore new chemical space and discover novel therapeutic agents. This adaptability makes it an attractive building block for medicinal chemists working on diverse therapeutic areas.

The pharmacological profile of 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive compounds has prompted researchers to explore its potential as an inhibitor of certain enzymes or as a modulator of receptor activity. Further preclinical studies are needed to fully elucidate its pharmacological properties and therapeutic potential.

One of the most exciting aspects of working with compounds like 1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid is the opportunity to contribute to cutting-edge research in drug discovery. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target these mechanisms with high precision. The combination of innovative synthetic chemistry with advanced computational methods holds great promise for accelerating the development of new treatments for various diseases.

In conclusion,1-(3-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228856-98-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in shaping the future of drug discovery and development.